Cas no 18706-29-1 (4-Chloro-6,8-dimethyl-2-(trifluoromethyl)quinoline)

• Product Name: 4-Chloro-6,8-dimethyl-2-(trifluoromethyl)quinoline
• CAS No: 18706-29-1
• MF: C₁₂H₉ClF₃N
• MW: 259.654772520065
• CID: 2785466
• PubChem ID: 15622261
• Update Time: 2025-04-21

4-Chloro-6,8-dimethyl-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• DTXSID10575956
• 18706-29-1
• BTQPBVUVOCTORU-UHFFFAOYSA-N
• 4-Chloro-6,8-dimethyl-2-(trifluoromethyl)quinoline

• Inchi： 1S/C12H9ClF3N/c1-6-3-7(2)11-8(4-6)9(13)5-10(17-11)12(14,15)16/h3-5H,1-2H3
• InChI Key： BTQPBVUVOCTORU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C2C(C)=CC(C)=CC2=1

Computed Properties

• Exact Mass: 259.0375615g/mol
• Monoisotopic Mass: 259.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines